N-(3-chloro-4-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H19ClFN3O/c19-16-12-14(6-7-17(16)20)21-18(24)13-22-8-10-23(11-9-22)15-4-2-1-3-5-15/h1-7,12H,8-11,13H2,(H,21,24)
• InChI Key: NWQONDJVBAUOMR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC(=C(C=C2)F)Cl)C3=CC=CC=C3
• Molecular Formula: C18H19ClFN3O
• Molecular Weight: 347.8 g/mol
• CAS RN: 303091-00-1

Description

N-(3-chloro-4-fluorophenyl)-2-(4-phenylpiperazin-1-yl)acetamide, commonly known as CFPPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CFPPA belongs to the family of piperazine-based compounds, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Antioxidant, Analgesic, and Anti-inflammatory Applications

One significant area of research involves the design and synthesis of compounds with the structure of 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, demonstrating notable antioxidant, analgesic, and anti-inflammatory activities. These compounds exhibit DPPH radical scavenging activity, providing a basis for potential therapeutic applications in managing inflammation and pain, as well as in protecting against oxidative stress (Nayak et al., 2014).

Radioligand Imaging

Research has also extended into radioligand imaging, particularly in synthesizing selective ligands like DPA-714 for the translocator protein (18 kDa), which can be labeled with fluorine-18 for in vivo positron emission tomography (PET) imaging. This application is crucial for studying brain diseases and monitoring therapeutic interventions in neurological disorders (Dollé et al., 2008).

Anti-inflammatory Activity

Further studies have synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, showing significant anti-inflammatory activity. Such research contributes to the development of new anti-inflammatory agents with potentially lower side effects and higher efficacy (Sunder & Maleraju, 2013).

Potential Pesticide Applications

N-derivatives of related compounds have been characterized for potential pesticide applications. X-ray powder diffraction studies on various N-derivatives highlight their structural integrity, suggesting these compounds' potential as innovative pesticides, emphasizing the need for new, more environmentally friendly pest management solutions (Olszewska et al., 2011).